Cas no 1384801-49-3 (4-(4-ethylpiperazine-1-carbonyl)thiophene-2-carbaldehyde)

4-(4-Ethylpiperazine-1-carbonyl)thiophene-2-carbaldehyde is a specialized organic compound featuring a thiophene core functionalized with an aldehyde group and a 4-ethylpiperazine-1-carbonyl moiety. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis, particularly as an intermediate for heterocyclic derivatives. The presence of both the electron-withdrawing carbonyl and the nucleophilic aldehyde group enables diverse chemical transformations, including condensation and nucleophilic addition reactions. Its piperazine component enhances solubility in polar solvents, facilitating further modifications. The compound’s well-defined reactivity profile and stability under standard conditions make it a reliable building block for the development of biologically active molecules. Suitable for research and industrial applications requiring precise functionalization.

4-(4-ethylpiperazine-1-carbonyl)thiophene-2-carbaldehyde structure

1384801-49-3 structure

Product Name:4-(4-ethylpiperazine-1-carbonyl)thiophene-2-carbaldehyde

CAS No:1384801-49-3

MF:C₁₂H₁₆N₂O₂S

MW:252.332641601563

CID:5896155

PubChem ID:72101051

Update Time:2025-10-18

4-(4-ethylpiperazine-1-carbonyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-(4-ethylpiperazine-1-carbonyl)thiophene-2-carbaldehyde
- 1384801-49-3
- EN300-26579521
- AKOS030705134
- Z1386568779
- Inchi： 1S/C12H16N2O2S/c1-2-13-3-5-14(6-4-13)12(16)10-7-11(8-15)17-9-10/h7-9H,2-6H2,1H3
- InChI Key： CJOLGFAULAHVEZ-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CC(=C1)C(N1CCN(CC)CC1)=O

Computed Properties

Exact Mass: 252.09324893g/mol
Monoisotopic Mass: 252.09324893g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 68.9Å²

4-(4-ethylpiperazine-1-carbonyl)thiophene-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26579521-0.05g	4-(4-ethylpiperazine-1-carbonyl)thiophene-2-carbaldehyde	1384801-49-3	95.0%	0.05g	$212.0	2025-03-20

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 4-(4-ethylpiperazine-1-carbonyl)thiophene-2-carbaldehyde

Comprehensive Overview of 4-(4-Ethylpiperazine-1-carbonyl)thiophene-2-carbaldehyde (CAS No. 1384801-49-3)

4-(4-Ethylpiperazine-1-carbonyl)thiophene-2-carbaldehyde (CAS No. 1384801-49-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of thiophene derivatives, which are widely studied for their versatility in drug discovery and material science. The presence of both ethylpiperazine and carbaldehyde functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The thiophene ring in 4-(4-ethylpiperazine-1-carbonyl)thiophene-2-carbaldehyde is a five-membered heterocycle containing sulfur, which is known for its electron-rich properties and ability to enhance the bioactivity of compounds. Researchers are particularly interested in this molecule for its potential role in developing central nervous system (CNS) therapeutics, as the ethylpiperazine moiety is often associated with improved blood-brain barrier penetration. Recent studies have explored its utility in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, CAS No. 1384801-49-3 serves as a key building block for multicomponent reactions and click chemistry applications. Its aldehyde group offers a reactive site for condensation, nucleophilic addition, and other transformations, making it valuable for constructing heterocyclic scaffolds. The compound's solubility profile—moderate in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF)—facilitates its use in high-throughput screening and combinatorial chemistry.

In the context of green chemistry initiatives, researchers are investigating sustainable methods to synthesize 4-(4-ethylpiperazine-1-carbonyl)thiophene-2-carbaldehyde, such as catalysis and microwave-assisted reactions. These approaches align with the growing demand for eco-friendly synthetic routes in the pharmaceutical industry. Computational chemists also utilize this compound in molecular docking studies to predict binding affinities with target proteins, leveraging its structural diversity for drug repurposing projects.

The stability of CAS No. 1384801-49-3 under standard laboratory conditions (room temperature, inert atmosphere) makes it practical for storage and handling. Analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize its purity and confirm its structure. These quality control measures are critical for ensuring reproducibility in research applications.

As the scientific community continues to explore structure-activity relationships (SAR) in medicinal chemistry, 4-(4-ethylpiperazine-1-carbonyl)thiophene-2-carbaldehyde remains a compound of interest. Its hybrid structure bridges the gap between small-molecule drugs and biologics, addressing contemporary challenges in personalized medicine. Future directions may include its incorporation into proteolysis-targeting chimeras (PROTACs) or as a fragment in DNA-encoded library (DEL) platforms, further expanding its utility in drug discovery pipelines.